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Compound of Interest

Compound Name: Gamma-Valerolactone

Cat. No.: B7803045 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the use of Gamma-Valerolactone (GVL), a versatile and

increasingly popular green solvent. Adherence to these protocols will help ensure a safe

laboratory environment and the integrity of your research.

Essential Safety Information at a Glance
Gamma-Valerolactone is a colorless liquid with a faint, sweet odor. While it is recognized for

its favorable environmental profile, it is crucial to handle it with appropriate care to mitigate

potential risks. The primary hazards include eye irritation and potential irritation of the skin and

respiratory tract.

Table 1: Physical and Chemical Properties of Gamma-Valerolactone
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Property Value

Molecular Formula C₅H₈O₂[1]

Molecular Weight 100.12 g/mol [1][2]

Appearance Clear, colorless liquid[1][3]

Boiling Point 205-208 °C (401-406 °F)

Melting Point -31 °C (-24 °F)

Flash Point ~96 °C (~205 °F)

Density ~1.05-1.06 g/cm³ at 20°C

Solubility in Water Miscible

Vapor Pressure ~0.4 mmHg at 20°C

Personal Protective Equipment (PPE) Requirements
The following table summarizes the recommended personal protective equipment for handling

Gamma-Valerolactone.

Table 2: Recommended Personal Protective Equipment for Gamma-Valerolactone
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause eye

irritation.

Hand Protection

Butyl rubber or Viton® gloves

are recommended for

extended contact. For

incidental contact, nitrile

gloves may be used, but

should be replaced

immediately upon

contamination.

Based on data for the

structurally similar gamma-

Butyrolactone, Butyl rubber

and Viton® gloves show

excellent resistance with

breakthrough times exceeding

480 minutes.

Skin and Body Protection
A standard laboratory coat

worn fully buttoned.

Prevents skin contact from

accidental spills.

Respiratory Protection

For most laboratory operations

under a fume hood, respiratory

protection is not required. In

situations with inadequate

ventilation or when weighing

and diluting the neat chemical,

a NIOSH-approved half-face

respirator with organic

vapor/acid gas cartridges and

a dust/mist filter is

recommended. For higher-risk

scenarios, a full-face respirator

with multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges should be

used.

Protects against inhalation of

vapors, which can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a standardized protocol is crucial for the safe handling of Gamma-
Valerolactone.

Experimental Protocol: Handling Gamma-Valerolactone

Preparation and Pre-Handling Checks:

Ensure that a chemical fume hood is available and functioning correctly.

Verify the location and accessibility of the nearest safety shower and eyewash station.

Assemble all necessary equipment (glassware, stir bars, etc.) and ensure it is clean and

dry.

Don the appropriate Personal Protective Equipment as outlined in Table 2.

Weighing and Transferring:

Conduct all weighing and transferring of Gamma-Valerolactone inside a chemical fume

hood.

To minimize static discharge, especially when handling larger quantities, ensure all

equipment is properly grounded.

When transferring the liquid, pour slowly and carefully to avoid splashing. Use a funnel for

transfers into containers with narrow openings.

Keep the container of Gamma-Valerolactone tightly closed when not in use.

During the Experiment:

Maintain a clean and organized workspace within the fume hood.

Continuously monitor the experiment for any signs of unexpected reactions.

Avoid heating Gamma-Valerolactone near open flames or other ignition sources.

Post-Experiment and Cleanup:
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Upon completion of the experiment, allow all equipment to cool to room temperature

before cleaning.

Clean any contaminated glassware and equipment.

Wipe down the work surface within the fume hood.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly with soap and water.

Emergency Procedures: Spills and Exposure
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Management:

For small spills, absorb the liquid with an inert material such as vermiculite, sand, or earth.

Place the absorbent material into a suitable, labeled container for hazardous waste

disposal.

Ventilate the area and clean the spill surface with soap and water.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office.

Exposure Response:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of

soap and water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.
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Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan for Gamma-Valerolactone Waste
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

Waste Segregation:

Collect all waste containing Gamma-Valerolactone in a dedicated, clearly labeled

hazardous waste container.

Do not mix Gamma-Valerolactone waste with other waste streams unless explicitly

permitted by your institution's EHS office.

Container Management:

Use a compatible container (e.g., glass or polyethylene) with a secure, tight-fitting lid.

Label the container with "Hazardous Waste," the full chemical name "Gamma-
Valerolactone," and the approximate concentration and quantity.

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secondary

containment area while awaiting pickup.

Disposal of Empty Containers:

Empty containers of Gamma-Valerolactone should be triple-rinsed with a suitable solvent

(e.g., water or ethanol).

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of according to institutional guidelines,

which may include recycling or disposal as regular waste after defacing the label.
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Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Follow

their specific procedures for waste manifest and collection.

Workflow for Safe Handling of Gamma-
Valerolactone
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Caption: Workflow for the safe handling and disposal of Gamma-Valerolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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